Cas no 921470-24-8 (N-(2,5-dimethoxyphenyl)-1-phenyl-6-(4-phenylpiperazin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: N-(2,5-dimethoxyphenyl)-1-phenyl-6-(4-phenylpiperazin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 921470-24-8
• MF: C₂₉H₂₉N₇O₂
• MW: 507.586265325546
• CID: 6340750
• PubChem ID: 16801586
• Update Time: 2025-06-18

N-(2,5-dimethoxyphenyl)-1-phenyl-6-(4-phenylpiperazin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-1-phenyl-6-(4-phenylpiperazin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine
• 921470-24-8
• AKOS002327864
• N-(2,5-dimethoxyphenyl)-1-phenyl-6-(4-phenylpiperazin-1-yl)pyrazolo[3,4-d]pyrimidin-4-amine
• F2090-0737
• N-(2,5-dimethoxyphenyl)-1-phenyl-6-(4-phenylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• Inchi： 1S/C29H29N7O2/c1-37-23-13-14-26(38-2)25(19-23)31-27-24-20-30-36(22-11-7-4-8-12-22)28(24)33-29(32-27)35-17-15-34(16-18-35)21-9-5-3-6-10-21/h3-14,19-20H,15-18H2,1-2H3,(H,31,32,33)
• InChI Key： COJVLZCLHOAZTH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1NC1C2C=NN(C3C=CC=CC=3)C=2N=C(N=1)N1CCN(C2C=CC=CC=2)CC1)OC

Computed Properties

• Exact Mass: 507.23827319g/mol
• Monoisotopic Mass: 507.23827319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 80.6Ų

Additional information on N-(2,5-dimethoxyphenyl)-1-phenyl-6-(4-phenylpiperazin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine

N-(2,5-dimethoxyphenyl)-1-phenyl-6-(4-phenylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 921470-24-8): An Overview

N-(2,5-dimethoxyphenyl)-1-phenyl-6-(4-phenylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 921470-24-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolo[3,4-d]pyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of N-(2,5-dimethoxyphenyl)-1-phenyl-6-(4-phenylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is characterized by a central pyrazolo[3,4-d]pyrimidine core substituted with a phenyl group at the 1-position and a 4-phenylpiperazin-1-yl group at the 6-position. Additionally, the 2,5-dimethoxyphenyl group is attached to the nitrogen atom at the 4-position. This unique structural arrangement confers the compound with specific pharmacological properties that make it a promising candidate for drug development.

Recent studies have highlighted the potential of N-(2,5-dimethoxyphenyl)-1-phenyl-6-(4-phenylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine in various therapeutic areas. One notable application is its use as an antiviral agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against several viral strains, including influenza and herpes simplex viruses. The mechanism of action involves interference with viral replication processes, making it a valuable lead compound for further development.

In addition to its antiviral properties, N-(2,5-dimethoxyphenyl)-1-phenyl-6-(4-phenylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can effectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to induce apoptosis and disrupt cell cycle progression in cancer cells.

The pharmacokinetic profile of N-(2,5-dimethoxyphenyl)-1-phenyl-6-(4-phenylpiperazin-1-y l)-1H-pyrazolo[3,4-d]pyrimidin - 4 - amine has been extensively studied to assess its suitability for clinical use. Results from animal models have shown favorable pharmacokinetic parameters, including good oral bioavailability and a reasonable half-life. These findings suggest that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further evaluate the safety and efficacy of N-(2 , 5 - dimethoxy phen yl ) - 1 - phen yl - 6 - ( 4 - phen yl p ipe raz in - 1 - yl ) - 1 H - pyraz olo [ 3 , 4 - d ] pyrim id in - 4 - amine, several clinical trials are currently underway. Phase I trials have demonstrated that the compound is well-tolerated at various dose levels with minimal adverse effects. These preliminary results are encouraging and pave the way for more advanced clinical studies.

In conclusion, N-(2 , 5 - dim eth oxy phen yl ) - 1 - phen yl - 6 - ( 4 - phen yl p ipe raz in - 1 - yl ) - 1 H - pyraz olo [ 3 , 4 - d ] pyrim id in - 4 - amine (CAS No. 921470-24-8) represents a promising lead compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further drug development. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in medicinal chemistry and pharmaceutical sciences.